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Get Quote

Trial Design Dosing Regimen Key Safety Findings Key PK Findings

| Single & Multiple Dose, Inhaled [1] [2] | Single: 2-140 mg Multiple: 8-70 mg twice daily for 7 days | Well

tolerated up to 70 mg; adverse events (AEs) were mild and more frequent at the highest single dose (140

mg); no severe AEs or deaths [1] [2]. | Systemic exposure was low; plasma levels were only detectable at

doses ≥50 mg twice daily and 105 mg single dose; C~max~: 64 ng/mL [1] [2]. | | Single & Multiple Dose,

Subcutaneous [3] | 100, 200, or 300 mg once daily | Well tolerated at all doses tested [3]. | C~max~: 2.17 ±

0.70 µg/mL (300 mg dose) AUC~(0-∞)~: 11.1 ± 2.9 h·µg/mL t~1/2~: 3.7 ± 0.6 h ~15% of dose excreted

unchanged in urine [3]. | | Single Dose, Intravenous [4] | 30 mg/kg IV infusion (15-min) | Safe and well

tolerated in a human endotoxemia model [4]. | Information not specified in the provided results. |

Detailed Experimental Protocols

The following details the methodologies from the key studies cited above.

Inhaled Administration (Phase I Trials) [1] [2]

Design: Two randomized, double-blind, placebo-controlled studies (single-dose escalating and
multiple-dose).
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Participants: Healthy male volunteers (aged 21-54). Single-dose study (n=48), multiple-dose study

(n=32).
Intervention: Bimosiamose disodium or placebo administered via a nebulizer (Pari LC Star) over 15

minutes.
Safety Monitoring: Adverse events, vital signs, ECG, clinical laboratory parameters, FEV1 (lung

function), and nasopharyngeal examinations.
Pharmacokinetics: Blood samples were collected at predefined times post-dose. Plasma

concentrations of bimosiamose were determined using a validated LC-ESI-MS/MS method with a
lower limit of quantification (LOQ) of 30 ng/mL [1].

Subcutaneous Administration [3]

Design: Randomized, double-blind, placebo-controlled, dose-escalation trial.

Participants: Healthy male volunteers.
Intervention: Single and multiple subcutaneous injections of 100, 200, or 300 mg bimosiamose
disodium into the abdomen.
Pharmacokinetics: Plasma and urine concentrations of bimosiamose were measured to determine

PK parameters [3].

Mechanism of Action and Experimental Workflow

Bimosiamose is a synthetic, low-molecular-weight pan-selectin antagonist [5]. It inhibits E-, P-, and L-

selectins, which are cell adhesion molecules that mediate the initial "tethering and rolling" of leukocytes

(white blood cells) on the vascular endothelium. This is the primary step in the migration of inflammatory

cells from the bloodstream into tissues. By blocking this interaction, bimosiamose aims to modulate the

inflammatory process in diseases like asthma and COPD [1] [5].

The diagram below illustrates the logical flow and key assessments from a typical Phase I clinical trial

protocol investigating bimosiamose in healthy volunteers.
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Phase I Trial Protocol (Example)

Study Population
Healthy Male Volunteers

Randomization & Intervention
(e.g., Inhaled Bimosiamose vs. Placebo)

Safety & Tolerability Monitoring Pharmacokinetic (PK) Sampling

Data Analysis & Conclusions

• Adverse Events (AEs)
• Vital Signs

• ECG
• Clinical Lab Tests

• Lung Function (FEV1)

• Blood/Plasma Collection
• Concentration Measurement
• PK Parameter Calculation

(AUC, Cmax, t½)

Click to download full resolution via product page

Figure 1: Workflow of a typical Phase I clinical trial assessing the safety and pharmacokinetics of

bimosiamose in healthy volunteers.

Interpretation and Research Context

Low Inhalation Bioavailability: The low systemic absorption after inhalation is a positive safety

feature for a drug acting locally in the lungs, as it potentially minimizes systemic side effects [1] [2].
Proof-of-Concept Efficacy: While safe in healthy volunteers, bimosiamose has also shown

biological activity in patient models. In mild asthmatics, inhaled bimosiamose significantly
attenuated the late asthmatic response by 50.2% following an allergen challenge [6]. In another

model, it reduced biomarkers of ozone-induced airway inflammation in healthy subjects [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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